Cas no 220300-02-7 (2-Naphthalenecarboxylic acid, 4-amino-6-cyano-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 4-amino-6-cyano-, methyl ester
• CAS No: 220300-02-7
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1405928
• PubChem ID: 18680096
• Update Time: 2025-04-20

2-Naphthalenecarboxylic acid, 4-amino-6-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4-amino-6-cyano-, methyl ester
• methyl 4-amino-6-cyanonaphthalene-2-carboxylate
• 220300-02-7
• DB-417310
• Methyl 4-amino-6-cyano-2-naphthalenecarboxylate
• DTXSID50595557
• SCHEMBL5776609

• Inchi： 1S/C13H10N2O2/c1-17-13(16)10-5-9-3-2-8(7-14)4-11(9)12(15)6-10/h2-6H,15H2,1H3
• InChI Key： UTWBQMZSBJPZGG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=C2C=C(C#N)C=CC2=C1)N)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.11